Cas no 2034565-34-7 (2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide)

• Product Name: 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide
• CAS No: 2034565-34-7
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5352733
• Update Time: 2025-07-22

2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxopyridazin-1(6H)-yl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide
• 2-(6-oxopyridazin-1-yl)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]acetamide
• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide

• Inchi： 1S/C16H14N4O2S/c21-14(10-20-15(22)4-2-7-19-20)18-9-12-3-1-6-17-16(12)13-5-8-23-11-13/h1-8,11H,9-10H2,(H,18,21)
• InChI Key： BDKZASSZEQXGEA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=CC=CN=1)CNC(CN1C(C=CC=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 508
• XLogP3: 0.6
• Topological Polar Surface Area: 103

Additional information on 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide

Introduction to 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide (CAS No. 2034565-34-7)

The compound 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide, identified by the CAS number 2034565-34-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural composition of this compound incorporates several key functional groups, including a pyridazine core, a thiophene moiety, and a pyridine substituent, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The pyridazine ring in 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide serves as a versatile scaffold that can interact with various biological targets. This has led to investigations into its potential role in modulating enzyme activity and receptor binding. For instance, the presence of the thiophene group enhances the compound's ability to penetrate biological membranes, making it an attractive candidate for oral administration.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. Researchers have leveraged computational modeling and high-throughput screening techniques to explore its interactions with target proteins. Preliminary findings suggest that 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}acetamide exhibits promising binding affinity with enzymes involved in inflammatory pathways. This observation aligns with the growing interest in developing small-molecule inhibitors that can modulate these pathways without significant off-target effects.

The synthesis of this compound involves multi-step organic reactions, each meticulously designed to introduce the desired functional groups while maintaining high yield and purity. The incorporation of the pyridine substituent at the methyl group enhances the compound's solubility and bioavailability, critical factors for its potential clinical application. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve scalability.

In vitro studies have begun to unravel the mechanistic aspects of 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{[2-(thiophen-3-yll)pyridin--3--yl)methyl}acetamide's biological effects. Initial assays indicate that it can inhibit the activity of certain kinases, which are pivotal in cell signaling cascades associated with diseases such as cancer and autoimmune disorders. The pyridazine core appears to be crucial for these interactions, as it allows for optimal positioning within the active site of target enzymes. Further investigations are underway to elucidate the precise binding interactions and develop structure-based drug design strategies.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation process for compounds like 2-(6--oxo-l,-dihydropyridazin-l--yl)-N-{[Z--(thiophen-l---3-yll)pyridin-l---3-yll)methyllacetamide (CAS No. 2034565--34--7). Predictive models have been trained on large datasets of bioactive molecules to identify potential lead candidates based on their structural features. These models have suggested that modifications to the thiophene ring could enhance potency and selectivity. Such insights are invaluable for optimizing lead compounds before they enter preclinical testing.

Preclinical studies are essential for assessing the safety and efficacy of novel compounds before they can be tested in human trials. In animal models, 2-(6--oxo-l,-dihydropyridazin-l--yl)-N{-{[Z--(thiophen-l---3-yll)pyridin-l---3-yll)methyllacetamide has demonstrated moderate efficacy in reducing inflammation without significant side effects. These results are encouraging but underscore the need for further research to fully understand its pharmacokinetic profile and long-term effects.

The regulatory landscape for new pharmaceuticals is stringent, requiring comprehensive data on safety, efficacy, and manufacturing processes. Companies developing compounds like 2-(l{-lOxo-l,-dihydropyridazin-l--yl)-N{-{[Z--(thiophen-l---3-yll)pyridin-l---3-yll)methyllacetamide must navigate these challenges carefully. Collaborations with regulatory agencies and adherence to Good Manufacturing Practices (GMP) are critical steps in ensuring that these compounds can progress through clinical trials and eventually reach patients in need.

The economic implications of developing new drugs cannot be overstated. The pharmaceutical industry invests billions annually in research and development, with many compounds failing at later stages due to unforeseen challenges. However, breakthroughs like those involving CAS No 2034565--34--7 offer hope that innovative approaches can reduce attrition rates and bring life-saving treatments to market more efficiently.

Future directions for research on CAS No 2034565--34--7 include exploring its potential as a prodrug or combination therapy agent. Prodrug formulations can enhance bioavailability or target delivery systems more precisely, while combination therapies can address multiple mechanisms of disease simultaneously. These strategies could significantly improve treatment outcomes for patients suffering from chronic or complex conditions.

The global impact of discoveries like CAS No 2034565--34--7 extends beyond academic research labs; it touches on public health policies worldwide. As new therapeutic agents are developed, healthcare systems must adapt to incorporate them into treatment guidelines effectively. This requires ongoing collaboration between researchers, clinicians, policymakers, and industry stakeholders.